Cas no 651724-38-8 (2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-)

• Product Name: 2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
• CAS No: 651724-38-8
• MF: C₃₃H₂₃N₃
• MW: 461.555827379227
• CID: 404248
• PubChem ID: 12072846
• Update Time: 2025-04-19

2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-[1,1':4',1''-terphenyl]-4-yl-
• 4-[4-(4-phenylphenyl)phenyl]-2,6-dipyridin-2-ylpyridine
• DTXSID40477010
• 651724-38-8

• Inchi： 1S/C33H23N3/c1-2-8-24(9-3-1)25-12-14-26(15-13-25)27-16-18-28(19-17-27)29-22-32(30-10-4-6-20-34-30)36-33(23-29)31-11-5-7-21-35-31/h1-23H
• InChI Key： BHQXPNGALWEXTB-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 461.18939
• Monoisotopic Mass: 461.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67